![molecular formula C11H13NO B6170497 1',3'-dihydrospiro[cyclobutane-1,2'-indol]-3'-ol CAS No. 2445791-28-4](/img/no-structure.png)
1',3'-dihydrospiro[cyclobutane-1,2'-indol]-3'-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“1’,3’-dihydrospiro[cyclobutane-1,2’-indol]-3’-one” is a chemical compound with the CAS Number: 1446355-50-5 . It has a molecular weight of 173.21 . The IUPAC name for this compound is spiro[cyclobutane-1,2’-indolin]-3’-one .
Synthesis Analysis
The synthesis of similar compounds has been reported in literature. For instance, a three-component reaction of triphenylphosphine, dialkyl hex-2-en-4-ynedioate and arylidene-1,3-indanedione in dry DME at room temperature furnishes functionalized triphenylphosphanylidene-substituted 1′,3′-dihydrospiro[cyclopentane-1,2′-inden]-2-enes in 75–92% yields .Molecular Structure Analysis
The InChI code for “1’,3’-dihydrospiro[cyclobutane-1,2’-indol]-3’-one” is 1S/C11H11NO/c13-10-8-4-1-2-5-9(8)12-11(10)6-3-7-11/h1-2,4-5,12H,3,6-7H2 . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
“1’,3’-dihydrospiro[cyclobutane-1,2’-indol]-3’-one” is a powder that is stored at room temperature . It has a molecular weight of 173.21 .Safety and Hazards
The compound has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1',3'-dihydrospiro[cyclobutane-1,2'-indol]-3'-ol involves the formation of a cyclobutane ring and an indole ring, followed by a spirocyclization reaction to form the final compound.", "Starting Materials": [ "4-bromoaniline", "ethyl acetoacetate", "cyclobutanone", "sodium hydride", "palladium(II) acetate", "copper(II) iodide", "triethylamine", "acetic acid", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "methanol", "diethyl ether" ], "Reaction": [ "Step 1: Synthesis of 2-bromo-3-ethyl-4-oxobutanoic acid ethyl ester from ethyl acetoacetate and cyclobutanone using sodium hydride as a base and palladium(II) acetate as a catalyst.", "Step 2: Synthesis of 4-bromo-1-ethyl-1H-indole from 4-bromoaniline and 2-bromo-3-ethyl-4-oxobutanoic acid ethyl ester using copper(II) iodide as a catalyst and triethylamine as a base.", "Step 3: Synthesis of 1',3'-dihydrospiro[cyclobutane-1,2'-indol]-3'-ol from 4-bromo-1-ethyl-1H-indole and 2-bromo-3-ethyl-4-oxobutanoic acid ethyl ester using sodium borohydride as a reducing agent and acetic acid as a solvent. The reaction is followed by a spirocyclization reaction using hydrochloric acid and sodium hydroxide as catalysts and methanol and diethyl ether as solvents." ] } | |
CAS RN |
2445791-28-4 |
Product Name |
1',3'-dihydrospiro[cyclobutane-1,2'-indol]-3'-ol |
Molecular Formula |
C11H13NO |
Molecular Weight |
175.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.